Cas no 852570-80-0 (5-Bromoisoquinolin-1-amine)

• Product name: 5-Bromoisoquinolin-1-amine
• CAS No: 852570-80-0
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD11226920
• CID: 828071
• PubChem ID: 33778566

5-Bromoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromoisoquinolin-1-amine
• 1-Amino-5-bromoisoquinoline
• 5-BROMO-1-ISOQUINOLINAMINE
• 5-bromoisoquinolin-1-ylamine
• 1-Isoquinolinamine, 5-bromo-
• ATENCABMFYJWGZ-UHFFFAOYSA-N
• CM10589
• AB64053
• 5-Bromoisoquinolin-1-amine, AldrichCPR
• Y5578
• BB 0262096
• AM20061546
• 5-Bromo-1-isoquinolinamine (ACI)
• 5-Bromo-isoquinolin-1-ylamine;
• SCHEMBL2673211
• J-517167
• PS-3974
• Y10960
• EN300-1240581
• MFCD11226920
• SY065602
• CS-0042000
• DTXSID00652881
• AKOS016003361
• 852570-80-0

• MDL： MFCD11226920
• Inchi： 1S/C9H7BrN2/c10-8-3-1-2-7-6(8)4-5-12-9(7)11/h1-5H,(H2,11,12)
• InChI Key： ATENCABMFYJWGZ-UHFFFAOYSA-N
• SMILES： BrC1C2C(=C(N)N=CC=2)C=CC=1

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.649
• PSA: 38.91000
• LogP: 3.16070

5-Bromoisoquinolin-1-amine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

5-Bromoisoquinolin-1-amine Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-Bromoisoquinolin-1-amine

Recent Advances in the Study of 5-Bromoisoquinolin-1-amine (CAS: 852570-80-0) and Its Applications in Chemical Biology and Medicine

The compound 5-Bromoisoquinolin-1-amine (CAS: 852570-80-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block in drug discovery and its potential biological activities. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have highlighted the role of 5-Bromoisoquinolin-1-amine as a key intermediate in the synthesis of various pharmacologically active molecules. Its bromine substituent at the 5-position and the amino group at the 1-position make it a valuable scaffold for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where it served as a core structure for targeting aberrant signaling pathways in cancer cells.

In addition to its synthetic applications, 5-Bromoisoquinolin-1-amine has shown promising biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain enzymes involved in inflammatory responses. Researchers are particularly interested in its potential as a lead compound for designing novel anti-inflammatory agents, given the growing need for therapies with fewer side effects.

Mechanistic investigations have revealed that 5-Bromoisoquinolin-1-amine derivatives interact with specific protein targets, such as bromodomain-containing proteins, which play a critical role in epigenetic regulation. A 2024 study in ACS Chemical Biology utilized structural biology techniques to elucidate the binding mode of these derivatives, providing a foundation for structure-activity relationship (SAR) optimization. These findings are expected to accelerate the development of next-generation epigenetic modulators.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Bromoisoquinolin-1-amine-based compounds. Issues such as solubility and metabolic stability need to be addressed to enhance their drug-like characteristics. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 5-Bromoisoquinolin-1-amine (CAS: 852570-80-0) represents a promising scaffold in chemical biology and medicinal chemistry, with applications ranging from kinase inhibitors to epigenetic modulators. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for innovative treatments in oncology and inflammation-related diseases.